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Compound of Interest

Compound Name: KRAKAKTTKKR

Cat. No.: B1675751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The KRAKAKTTKKR peptide is a synthetic substrate for the serine/threonine kinase Protein

Kinase C (PKC). The PKC family of kinases plays a crucial role in a variety of cellular signaling

pathways, regulating processes such as cell proliferation, differentiation, gene expression, and

apoptosis. Dysregulation of PKC activity is implicated in numerous diseases, including cancer

and cardiovascular disease. The KRAKAKTTKKR peptide, with its consensus recognition

sequence for PKC, provides a valuable tool for the in vitro assessment of PKC activity. This

document provides a detailed protocol for performing an in vitro kinase assay using the

KRAKAKTTKKR peptide, suitable for screening potential PKC inhibitors or activators and for

fundamental research into PKC function.

Principle of the Assay
The in vitro kinase assay quantifies the transfer of the γ-phosphate from adenosine

triphosphate (ATP) to the threonine residues within the KRAKAKTTKKR peptide, catalyzed by

a PKC enzyme. The amount of phosphorylated peptide is then measured, typically using a

radioactive-based method with [γ-³²P]ATP or non-radioactive methods such as fluorescence-

based assays or antibody detection of the phosphorylated substrate.
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PKC is a key component of signal transduction cascades initiated by the activation of G

protein-coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs). Upon receptor

activation, phospholipase C (PLC) is activated, which then cleaves phosphatidylinositol 4,5-

bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), and both Ca²⁺ and

DAG are required for the activation of conventional PKC isoforms (cPKCs). Novel PKCs

(nPKCs) are activated by DAG alone, while atypical PKCs (aPKCs) are activated through

different mechanisms. Once activated, PKC phosphorylates a wide range of downstream target

proteins, leading to various cellular responses.
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To cite this document: BenchChem. [Application Notes and Protocols: KRAKAKTTKKR in
vitro Kinase Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675751#krakakttkkr-in-vitro-kinase-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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